Cas no 99281-88-6 (Methyl (E)-4-aminobut-2-enoate;2,2,2-trifluoroacetic acid)

• Product Name: Methyl (E)-4-aminobut-2-enoate;2,2,2-trifluoroacetic acid
• CAS No: 99281-88-6
• MF: C₇H₁₀F₃NO₄
• MW: 229.1538
• MDL: MFCD30541534
• CID: 4663273
• PubChem ID: 127255987
• Update Time: 2025-05-21

Methyl (E)-4-aminobut-2-enoate;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-amino-, methyl ester, (E)-, trifluoroacetate
• Methyl (E)-4-aminobut-2-enoate;2,2,2-trifluoroacetic acid
• (E)-Methyl 4-aminobut-2-enoate 2,2,2-trifluoroacetate
• QOPUSJRSVLGGIR-SQQVDAMQSA-N
• AKOS030528590
• Methyl (E)-4-aminobut-2-enoate 2,2,2-trifluoroacetate
• AT20735
• METHYL (E)-4-AMINOBUT-2-ENOATE TFA
• methyl (2E)-4-aminobut-2-enoate; trifluoroacetic acid
• AS-71505
• (E)-Methyl4-aminobut-2-enoate2,2,2-trifluoroacetate
• 99281-88-6
• CS-0457830
• EN300-7500476

• MDL： MFCD30541534
• Inchi： 1S/C5H9NO2.C2HF3O2/c1-8-5(7)3-2-4-6;3-2(4,5)1(6)7/h2-3H,4,6H2,1H3;(H,6,7)/b3-2+;
• InChI Key： QOPUSJRSVLGGIR-SQQVDAMQSA-N
• SMILES： FC(C(=O)O[H])(F)F.O(C([H])([H])[H])C(/C(/[H])=C(\[H])/C([H])([H])N([H])[H])=O

Computed Properties

• Exact Mass: 229.05619229g/mol
• Monoisotopic Mass: 229.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6

Additional information on Methyl (E)-4-aminobut-2-enoate;2,2,2-trifluoroacetic acid

Comprehensive Overview of Methyl (E)-4-aminobut-2-enoate; 2,2,2-trifluoroacetic acid (CAS No. 99281-88-6)

The compound Methyl (E)-4-aminobut-2-enoate; 2,2,2-trifluoroacetic acid (CAS No. 99281-88-6) is a chemically significant molecule with diverse applications in organic synthesis, pharmaceutical research, and material science. Its unique structure, combining an unsaturated ester with a trifluoroacetic acid moiety, makes it a versatile intermediate for designing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in peptide synthesis, bioactive molecule development, and catalysis.

One of the key features of Methyl (E)-4-aminobut-2-enoate is its E-configuration, which influences its reactivity and stereoselectivity in chemical reactions. The presence of the 2,2,2-trifluoroacetic acid component enhances its solubility in polar solvents and stabilizes certain reactive intermediates. This combination is particularly valuable in green chemistry applications, where efficient and sustainable synthesis methods are prioritized. Recent studies highlight its utility in click chemistry and multicomponent reactions, aligning with the growing demand for eco-friendly synthetic routes.

In the context of drug discovery, Methyl (E)-4-aminobut-2-enoate; 2,2,2-trifluoroacetic acid has garnered attention for its potential in constructing pharmacophores and prodrugs. Its amino and ester functionalities allow for facile modifications, enabling the creation of libraries of derivatives for biological screening. This aligns with current trends in high-throughput screening and fragment-based drug design, where modular building blocks are essential. Additionally, its compatibility with automated synthesis platforms makes it a candidate for AI-driven molecular design workflows.

The compound's stability under various conditions has also been explored for material science applications. For instance, its incorporation into polymeric matrices or coordination complexes can impart unique properties such as enhanced thermal resistance or optical activity. This versatility addresses emerging needs in smart materials and nanotechnology, where functionalized monomers are critical. Furthermore, its fluorinated component contributes to applications in 19F NMR spectroscopy, a technique gaining traction in structural biology and diagnostics.

From a commercial perspective, Methyl (E)-4-aminobut-2-enoate; 2,2,2-trifluoroacetic acid is available in varying purities to meet research and industrial demands. Suppliers often highlight its batch-to-batch consistency and regulatory compliance, which are crucial for GMP-grade production. As the pharmaceutical industry shifts toward continuous manufacturing, intermediates like this compound are evaluated for their scalability and process efficiency. Discussions in patent literature further underscore its role in proprietary synthetic routes.

Environmental and safety considerations are integral to its handling. While not classified as hazardous under standard guidelines, proper storage in anhydrous conditions is recommended to preserve its reactivity. The compound's biodegradability and low toxicity profile align with REACH and OECD principles, making it a sustainable choice for industrial applications. These attributes resonate with the broader push for safer chemicals in manufacturing.

In summary, Methyl (E)-4-aminobut-2-enoate; 2,2,2-trifluoroacetic acid (CAS No. 99281-88-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across drug development, material engineering, and catalytic processes positions it as a valuable asset for researchers tackling global challenges in healthcare and sustainability. Future advancements may explore its utility in bioconjugation or targeted delivery systems, further expanding its scientific footprint.